6-[(6,8-Difluoro-1,2,3,4-tetrahydroquinolin-1-yl)methyl]-6-azabicyclo[3.2.0]heptan-7-one

• IUPAC Name: 6-[(6,8-difluoro-3,4-dihydro-2H-quinolin-1-yl)methyl]-6-azabicyclo[3.2.0]heptan-7-one
• InChI: InChI=1S/C16H18F2N2O/c17-11-7-10-3-2-6-19(15(10)13(18)8-11)9-20-14-5-1-4-12(14)16(20)21/h7-8,12,14H,1-6,9H2
• InChI Key: FLFMIQRLXYARHK-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C(C1)N(C2=O)CN3CCCC4=C3C(=CC(=C4)F)F
• Molecular Formula: C16H18F2N2O
• Molecular Weight: 292.32 g/mol

Description

The compound “6-[(6,8-Difluoro-1,2,3,4-tetrahydroquinolin-1-yl)methyl]-6-azabicyclo[3.2.0]heptan-7-one” is a complex organic molecule. It contains a tetrahydroquinoline group, which is a type of heterocyclic compound, and a bicyclic heptanone group. The presence of difluoro groups suggests that the compound might have interesting reactivity and properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the synthesis of the tetrahydroquinoline and heptanone moieties, followed by their coupling. Fluorination would likely be one of the last steps due to the high reactivity of fluorine.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple cyclic structures. The tetrahydroquinoline and bicyclic heptanone groups would contribute to this complexity.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by the presence of the difluoro groups, the tetrahydroquinoline group, and the bicyclic heptanone group. Each of these groups would have different reactivities and could undergo different types of reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of fluorine atoms could make the compound more lipophilic, potentially influencing its solubility and reactivity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its synthesis, reactivity, and potential applications. This could include studies to optimize its synthesis, investigations of its reactivity under different conditions, and evaluations of its potential use in various industries or fields of research.